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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)ethanol

Cat. No.: B1583360 Get Quote

For Researchers, Scientists, and Agrochemical Development Professionals

This document provides a comprehensive overview of the potential applications and

investigational protocols for 2-(3-Chlorophenyl)ethanol in the field of agrochemical research.

While direct, extensive research on the specific agrochemical applications of 2-(3-
Chlorophenyl)ethanol is not widely published, its structural characteristics suggest several

plausible avenues for investigation. This guide synthesizes information on its chemical

properties, potential synthesis routes, and offers a framework for its evaluation as a plant

growth regulator, pesticide, or fungicide.

Introduction to 2-(3-Chlorophenyl)ethanol
2-(3-Chlorophenyl)ethanol, also known as 3-Chlorophenethyl Alcohol, is an aromatic alcohol

with the molecular formula C₈H₉ClO.[1] Its structure, featuring a chlorinated phenyl ring and a

hydroxyl group, makes it a candidate for various biological activities relevant to agriculture. The

presence of a chlorine atom on the phenyl ring can significantly influence the molecule's

lipophilicity, metabolic stability, and interaction with biological targets, which are key

determinants of agrochemical efficacy.
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Property Value

Molecular Formula C₈H₉ClO

Molecular Weight 156.61 g/mol

Appearance Colorless to light yellow clear liquid

Purity (Typical) >98.0% (GC)

Boiling Point 79 °C at 0.3 mmHg

CAS Number 5182-44-5

Potential Agrochemical Applications and
Investigational Pathways
Based on its chemical structure, 2-(3-Chlorophenyl)ethanol could be investigated for the

following applications.

As a Plant Growth Regulator (PGR)
Certain aromatic alcohols and their derivatives can influence plant development. The potential

of 2-(3-Chlorophenyl)ethanol as a PGR could be explored by examining its effects on key

physiological processes. Plant growth regulators can modulate cell division, elongation, and

differentiation.[2]

Hypothesized Mechanisms of Action:

Auxin-like Activity: The phenethyl alcohol moiety could mimic auxin, a class of plant

hormones that regulate cell elongation and root formation.[2]

Gibberellin Inhibition: Some compounds interfere with the biosynthesis of gibberellins,

leading to reduced stem elongation and more compact plant growth.[3]

Experimental Workflow for PGR Screening:
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Phase 1: In Vitro Screening

Phase 2: Greenhouse Trials

Phase 3: Mode of Action Studies

Seed Germination Assay

Rooting and Shoot Proliferation Assay
(using plant tissue culture)

Callus Growth Bioassay

Dose-Response Studies on Model Plants
(e.g., Arabidopsis, Tomato)

Advance Promising Candidates

Evaluation of Phenotypic Effects
(Height, Branching, Leaf Morphology)

Assessment of Yield Parameters

Hormone Quantification
(Auxin, Gibberellin levels)

Investigate Mechanism

Gene Expression Analysis
(qPCR of hormone-responsive genes)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1583360?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: An experimental workflow for screening 2-(3-Chlorophenyl)ethanol as a potential

plant growth regulator.

As a Pesticide or Fungicide
Chlorinated aromatic compounds are prevalent in various commercial pesticides and fungicides

due to their ability to disrupt biological processes in target organisms.

Hypothesized Mechanisms of Action:

Neurotoxicity in Insects: The compound could interfere with the nervous system of insects,

potentially by acting on receptors like the octopamine or tyramine receptors, or by inhibiting

enzymes such as acetylcholinesterase (AChE).[4]

Disruption of Fungal Cell Membranes: The lipophilic nature of the molecule may allow it to

intercalate into fungal cell membranes, disrupting their integrity and function.

Enzyme Inhibition: It could inhibit essential enzymes in pests or fungi, leading to metabolic

disruption.

Experimental Workflow for Pesticidal/Fungicidal Screening:
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Phase 1: Target Organism Screening

Phase 2: Efficacy and Spectrum

Phase 3: Preliminary Toxicological Assessment

Insecticidal Activity Assays
(e.g., against aphids, mites, lepidopteran larvae)

Fungicidal Activity Assays
(e.g., against pathogenic fungi like Pythium ultimum)

Determination of LC50 / EC50 values

Quantify Potency

Broad-spectrum vs. Selective Activity Assessment

Phytotoxicity on Host Plants

Evaluate Safety and Selectivity

Non-target Organism Toxicity
(e.g., beneficial insects, soil microbes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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